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Compound of Interest

Compound Name: lacvita-d10

Cat. No.: B12409026

In-depth Technical Guide: lacvita-d10

Notice to Researchers, Scientists, and Drug Development Professionals:

Following a comprehensive search of publicly available scientific databases and chemical
repositories, we must report that there is currently insufficient information to provide an in-depth
technical guide on lacvita-d10.

Our investigation included searches for the chemical structure, properties, mechanism of
action, signaling pathways, and experimental protocols associated with "lacvita-d10". While a
public chemical database entry exists for a compound with this name, crucial details necessary
for a technical whitepaper are absent.

Summary of Findings:

A single entry for "lacvita-d10" was located in the PubChem database. The available
information is limited to the following:

Identifier Value
PubChem CID 163322103
Molecular Formula C28H52N206

No chemical structure, IUPAC name, or other identifiers are provided in the public record. The
"-d10" suffix suggests that lacvita-d10 is a deuterated molecule, a compound in which ten
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hydrogen atoms have been replaced by deuterium isotopes. This modification is a common
strategy in drug development to alter the pharmacokinetic properties of a substance. However,
without knowledge of the parent compound, "lacvita," no further analysis is possible.

Searches for the parent compound "lacvita" did not yield any relevant results in scientific
literature or chemical databases. Furthermore, no published research, clinical trials, or patents
could be associated with either "lacvita" or "lacvita-d10". One commercial listing for "IACVITA-
D10" with a catalogue number from a chemical supplier was found, but this listing did not
provide any technical data.

Conclusion:

The absence of a defined chemical structure and any associated scientific literature for lacvita-
d10 makes it impossible to fulfill the core requirements of this technical guide. Specifically,
without this foundational information, we are unable to:

e Summarize quantitative data: No physical, chemical, or biological properties have been
publicly documented.

» Provide experimental protocols: No published studies mean there are no methodologies to
detail.

o Create diagrams for signaling pathways or experimental workflows: The biological target and
mechanism of action of lacvita-d10 are unknown.

We regret that we are unable to provide the requested in-depth technical guide at this time.
Should further information on lacvita-d10 become publicly available, a comprehensive analysis
and report can be compiled. We recommend monitoring scientific publications and patent
databases for any future disclosures related to this compound.

« To cite this document: BenchChem. [lacvita-d10 chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12409026#iacvita-d10-chemical-structure-and-
properties]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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